Cas no 1805445-21-9 (Ethyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate
• CAS No: 1805445-21-9
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4885137
• Update Time: 2025-06-11

Ethyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-10(16)8-5(12)3-6(9(13)14)15-7(8)4-11/h3,9H,2,4H2,1H3
• InChI Key： YLOQERQOPFBLJF-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=C(C=C(C(F)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate

Research Brief on Ethyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS: 1805445-21-9)

Ethyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS: 1805445-21-9) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Its unique structural features, including the difluoromethyl and bromomethyl groups, make it a valuable building block for drug discovery and development.

Recent studies have highlighted the potential of this compound in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer, inflammatory diseases, and other disorders. The presence of the difluoromethyl group in Ethyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate enhances its binding affinity to kinase active sites, while the bromomethyl group allows for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties.

One of the key applications of this compound is in the synthesis of irreversible kinase inhibitors. The bromomethyl group can react with cysteine residues in the kinase active site, forming a covalent bond that leads to prolonged inhibition. This mechanism has been exploited in the design of next-generation kinase inhibitors with improved selectivity and efficacy. Recent preclinical studies have demonstrated the potential of derivatives of this compound in targeting oncogenic kinases such as EGFR and BTK, with promising results in vitro and in vivo.

In addition to its role in kinase inhibitor development, Ethyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate has also been explored in the context of agrochemical research. Fluorinated pyridines are known for their bioactivity and stability, making them attractive candidates for pesticide development. Preliminary studies suggest that derivatives of this compound exhibit potent herbicidal and insecticidal activity, although further optimization is required to improve their environmental safety profile.

The synthetic routes to Ethyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate have been refined in recent years, with a focus on improving yield and scalability. Key advancements include the use of palladium-catalyzed cross-coupling reactions and selective fluorination techniques. These improvements have facilitated the broader adoption of this compound in both academic and industrial settings, enabling more efficient exploration of its therapeutic and agrochemical potential.

Despite its promising applications, challenges remain in the development of Ethyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate derivatives. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through rigorous structure-activity relationship (SAR) studies. Recent efforts have focused on optimizing the pharmacokinetic properties of these compounds, with particular attention to their absorption, distribution, metabolism, and excretion (ADME) profiles.

In conclusion, Ethyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS: 1805445-21-9) represents a valuable tool in the chemical biology and medicinal chemistry toolkit. Its versatility as a synthetic intermediate and its potential in kinase inhibitor and agrochemical development make it a compound of significant interest. Ongoing research is expected to further elucidate its applications and optimize its derivatives for clinical and commercial use.